Cas no 88654-98-2 (4-Quinolinol, 3-(3-chloro-2-butenyl)-2-methyl-)
88654-98-2 structure
Product Name:4-Quinolinol, 3-(3-chloro-2-butenyl)-2-methyl-
CAS No:88654-98-2
MF:C14H14ClNO
MW:247.720062732697
CID:625332
PubChem ID:826135
Update Time:2025-04-19
4-Quinolinol, 3-(3-chloro-2-butenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinol, 3-(3-chloro-2-butenyl)-2-methyl-
- 3-(3-chlorobut-2-enyl)-2-methyl-1H-quinolin-4-one
- 3-(3-CHLOROBUT-2-EN-1-YL)-2-METHYLQUINOLIN-4-OL
- 88654-98-2
- 3-(3-chloro-2-buten-1-yl)-2-methyl-4-quinolinol
- 3-[(Z)-3-chlorobut-2-enyl]-2-methyl-1H-quinolin-4-one
- AKOS037623670
- AKOS000618450
- (Z)-3-(3-chlorobut-2-en-1-yl)-2-methylquinolin-4-ol
-
- Inchi: 1S/C14H14ClNO/c1-9(15)7-8-11-10(2)16-13-6-4-3-5-12(13)14(11)17/h3-7H,8H2,1-2H3,(H,16,17)
- InChI Key: HOFQUAXNPCMCQM-UHFFFAOYSA-N
- SMILES: ClC(C)=CCC1C(C2C=CC=CC=2NC=1C)=O
Computed Properties
- Exact Mass: 247.0763918g/mol
- Monoisotopic Mass: 247.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.1Ų
4-Quinolinol, 3-(3-chloro-2-butenyl)-2-methyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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